Cas no 1706455-70-0 (5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706455-70-0
• MF: C₁₁H₁₁Cl₂N₃O₂
• MW: 288.129940271378
• CID: 5171540
• Update Time: 2025-10-28

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine

• Inchi： 1S/C11H11Cl2N3O2/c1-5-6(2)10(8(13)3-7(5)12)17-4-9-15-16-11(14)18-9/h3H,4H2,1-2H3,(H2,14,16)
• InChI Key： WSWOJDLTIYXGPD-UHFFFAOYSA-N
• SMILES： O1C(COC2=C(Cl)C=C(Cl)C(C)=C2C)=NN=C1N

Additional information on 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine

Introduction to 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine and Its Significance in Modern Chemical Research

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706455-70-0) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic amines that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is characterized by the presence of an oxadiazole core, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This core structure is known for its stability and ability to interact with biological targets in various ways. The presence of Dichloro, Dimethyl, and Phenoxy substituents further enhances the compound's complexity and potential for diverse biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxadiazole scaffold has been particularly noted for its role in the design of bioactive molecules due to its ability to act as a privileged structure in drug discovery. The compound 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is no exception and has been explored for its potential therapeutic effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Dichloro, Dimethyl, and Phenoxy groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently.

The pharmacological properties of 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]Oxadiazol-2-ylamine have been investigated in various preclinical studies. These studies have revealed that the compound exhibits promising activity against several targets relevant to human health. Notably, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its interaction with other biological targets suggests possible applications in treating neurological disorders and cancer.

The use of computational methods has played a crucial role in understanding the binding interactions between 5-(Dichloro-Dimethyl--)< strength>Oxadiazol -2 -ylamine and biological targets. Molecular docking studies have provided insights into how the compound interacts with proteins such as kinases and transcription factors. These insights have guided the optimization process aimed at enhancing its binding affinity and selectivity.

In conclusion, 5-(Dichloro_2_3-dimethyl_phenoxy_methyl_)< strength>Oxadiazol_2 -ylamine (CAS No. 1706455_70_0) represents an exciting advancement in the field of chemical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in addressing various health challenges.